![molecular formula C15H17FN4O B2923460 N-[4-[(5-Fluoro-6-propan-2-ylpyrimidin-4-yl)amino]phenyl]acetamide CAS No. 2415489-69-7](/img/structure/B2923460.png)
N-[4-[(5-Fluoro-6-propan-2-ylpyrimidin-4-yl)amino]phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-[(5-Fluoro-6-propan-2-ylpyrimidin-4-yl)amino]phenyl]acetamide, also known as PF-02341066, is a small molecule tyrosine kinase inhibitor that has been extensively studied for its potential therapeutic applications. This compound was initially developed as a treatment for non-small cell lung cancer (NSCLC) and has since shown promise in the treatment of other cancers and diseases.
Mechanism of Action
N-[4-[(5-Fluoro-6-propan-2-ylpyrimidin-4-yl)amino]phenyl]acetamide inhibits tyrosine kinase activity by binding to the ATP binding site of the kinase domain, which prevents ATP from binding and inhibits kinase activity. This leads to the inhibition of downstream signaling pathways that are involved in tumor growth and progression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. These effects are thought to be mediated through the inhibition of tyrosine kinase activity and downstream signaling pathways.
Advantages and Limitations for Lab Experiments
N-[4-[(5-Fluoro-6-propan-2-ylpyrimidin-4-yl)amino]phenyl]acetamide has several advantages for use in lab experiments, including its high potency and specificity for tyrosine kinases. However, it also has some limitations, including its low solubility in aqueous solutions and potential toxicity at high concentrations.
Future Directions
There are several future directions for research on N-[4-[(5-Fluoro-6-propan-2-ylpyrimidin-4-yl)amino]phenyl]acetamide, including the development of more potent and selective inhibitors, the identification of new targets for inhibition, and the investigation of its potential use in combination with other therapies. Additionally, further studies are needed to better understand the mechanisms of action and potential side effects of this compound.
Synthesis Methods
The synthesis of N-[4-[(5-Fluoro-6-propan-2-ylpyrimidin-4-yl)amino]phenyl]acetamide involves several steps, including the reaction of 5-fluoro-6-propan-2-ylpyrimidine-4-amine with 4-bromoacetanilide in the presence of a palladium catalyst to form the intermediate compound. This intermediate is then reacted with sodium hydroxide and acetic acid to yield the final product.
Scientific Research Applications
N-[4-[(5-Fluoro-6-propan-2-ylpyrimidin-4-yl)amino]phenyl]acetamide has been extensively studied for its potential therapeutic applications in the treatment of cancer and other diseases. It has been shown to inhibit the activity of several tyrosine kinases, including c-Met, ALK, and ROS1, which are known to play a role in tumor growth and progression.
properties
IUPAC Name |
N-[4-[(5-fluoro-6-propan-2-ylpyrimidin-4-yl)amino]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17FN4O/c1-9(2)14-13(16)15(18-8-17-14)20-12-6-4-11(5-7-12)19-10(3)21/h4-9H,1-3H3,(H,19,21)(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNXNYUNJSFFYJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C(=NC=N1)NC2=CC=C(C=C2)NC(=O)C)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.